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Compound of Interest

Compound Name: Polonium-218

Cat. No.: B1236091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical

properties of Polonium-218 (218Po), a radioactive isotope of the element polonium. Given its

short half-life and position within the uranium-238 decay chain, understanding its

characteristics is crucial for applications in nuclear physics and for assessing its role in

radiological contexts.

Core Physical and Nuclear Properties
Polonium-218 is a highly unstable isotope, defined by its nuclear composition of 84 protons

and 134 neutrons.[1][2] This neutron-to-proton ratio contributes significantly to its radioactive

instability, making it prone to rapid nuclear decay.[1] It is primarily produced as a decay product

of Radon-222.[1][3]

The fundamental properties of Polonium-218 are summarized in the table below. These values

represent a consolidation of data from various nuclear databases and experimental

evaluations.
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Property Value Notes

Half-Life 3.097 (± 0.012) minutes[2]
Also cited as 3.10 min[1][4][5]

and 3.05 min.[3][6]

Primary Decay Mode Alpha (α) Decay[2][3][4][6]
Accounts for >99.9% of all

decay events.

α-Decay Daughter Lead-214 (214Pb)[2][3][7]

α-Decay Energy 6.11475 (± 0.00009) MeV[2] Also cited as 6.115 MeV.[4]

Secondary Decay Mode Beta-Minus (β-) Decay[2][3][4] A rare decay pathway.

β--Decay Daughter Astatine-218 (218At)[2][3][4]

β--Decay Energy 0.256 (± 0.012) MeV[2] Also cited as 0.265 MeV.[4]

Decay Branching Ratios
α-decay: 99.980 (± 0.002) %[2]

β--decay: 0.020 (± 0.002) %[2]

A very small fraction

undergoes beta decay.

Isotopic Mass
218.0089712 (± 0.0000021)

u[2]

Other sources cite 218.008966

u.[1][5][8]

Mass Number 218[1][2]

Atomic Number (Z) 84[1][2]

Neutron Number (N) 134[1][2]

Nuclear Spin & Parity 0+[2][4]

Binding Energy
1685.47 MeV (approx. 7.73

MeV/nucleon)[2][4][9]

Chemical Properties
Direct experimental investigation of the chemical properties of Polonium-218 is severely

limited by its extremely short half-life. Therefore, its chemical behavior is largely inferred from

the known chemistry of other more stable polonium isotopes, such as Polonium-210, and its

position in the periodic table.
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Electron Configuration: [Xe] 4f14 5d10 6s2 6p4.[10] As a member of Group 16, the

chalcogens, it shares some properties with tellurium and selenium.[10]

Oxidation States: The most common oxidation states for polonium are +2 and +4.[11] The +4

state is generally the most stable in solution.[12]

Reactivity: Polonium is a metallic element that readily dissolves in dilute acids.[10][11][12] It

is only slightly soluble in alkaline solutions.[11] Due to its high radioactivity, it exhibits self-

heating properties and a few curies can exhibit a blue glow from the excitation of surrounding

gas.[11]

Ionic Behavior: In environmental contexts, the singly charged Polonium-218 ion can be

neutralized by reacting with oxygen to form a polonium oxide ion, which has a higher

ionization potential.

Experimental Protocols
The characterization of a short-lived isotope like Polonium-218 relies on rapid and highly

sensitive nuclear detection methods.

The precise measurement of the half-life and decay energies of 218Po is typically achieved

using alpha spectrometry.

Source Preparation: Polonium-218 is naturally formed from the alpha decay of Radon-222

gas. For experimental purposes, 218Po ions can be collected via electrostatic precipitation

onto a detector or a sample planchet. A common method involves flowing radon gas through

a chamber containing a charged electrode, onto which the positively charged 218Po ions

(formed immediately after 222Rn decay) are deposited.

Detection System: A high-resolution alpha spectrometer is required. This typically consists of

a silicon detector (e.g., a Passivated Implanted Planar Silicon (PIPS) detector) housed in a

vacuum chamber to minimize energy loss of the alpha particles before they reach the

detector.

Data Acquisition: The detector is coupled to a multichannel analyzer (MCA). The system is

calibrated using standard alpha sources with well-known energies. Once the 218Po source

is in place, the alpha particle emissions are counted over time.
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Half-Life Calculation: The number of counts in the characteristic 6.115 MeV peak for 218Po

is recorded at regular, short time intervals. The data of count rate versus time is then fitted to

an exponential decay curve (N(t) = N0e-λt), from which the decay constant (λ) and

subsequently the half-life (T½ = ln(2)/λ) can be accurately calculated.[1]

Branching Ratio Determination: The much rarer beta decay events are detected using a beta

spectrometer (e.g., a plastic scintillator or a proportional counter). By comparing the rate of

beta emissions to the rate of alpha emissions from the same source, the branching ratio can

be determined. This requires careful efficiency calibration of both detector systems.

Logical and Relational Diagrams
The primary mode of decay for Polonium-218 is alpha emission, leading to Lead-214. A minor,

secondary pathway involves beta decay to the highly unstable Astatine-218.

Polonium-218 (²¹⁸Po)
T½ = 3.10 min

Lead-214 (²¹⁴Pb)

α-decay (99.98%)

Astatine-218 (²¹⁸At)

β⁻-decay (0.02%)
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Caption: Decay pathways of Polonium-218.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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